(1R,5S)-3-Boc-6-oxa-3-azabicyclo-[3.2.1]octane-8-one
Overview
Description
The compound is a derivative of the 8-azabicyclo[3.2.1]octane structure . This structure is found in many natural products and pharmaceuticals .
Synthesis Analysis
While specific synthesis methods for “(1R,5S)-3-Boc-6-oxa-3-azabicyclo-[3.2.1]octane-8-one” are not available, there are synthetic approaches to similar 8-azabicyclo[3.2.1]octane derivatives .
Molecular Structure Analysis
The molecular structure of similar compounds has been characterized using techniques such as NMR and X-ray crystallography .
Chemical Reactions Analysis
The chemical reactions of similar compounds involve various transformations of the 8-azabicyclo[3.2.1]octane core .
Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, the compound “(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octane” has a molecular weight of 125.21 g/mol, and it has no hydrogen bond donors and one hydrogen bond acceptor .
Scientific Research Applications
Asymmetric Synthesis and Chemical Synthesis
The compound (1R,5S)-3-Boc-6-oxa-3-azabicyclo-[3.2.1]octane-8-one is primarily utilized in the field of asymmetric synthesis and as a building block in chemical synthesis. Research highlights include:
Asymmetric Synthesis : A study described the diastereoselective construction of the 6-oxa-2-azabicyclo[3.2.1]octane scaffold from chiral α-hydroxyaldehyde derivatives via the aza-Prins reaction. This process demonstrated a novel route toward the asymmetric synthesis of 6-oxa-2-azabicyclo[3.2.1]octane derivatives, highlighting the compound's utility in stereoselective synthesis (Mahía et al., 2017).
Chemical Synthesis and Structure Analysis : Another study involved the synthesis and crystal structure characterization of a related compound, showcasing the importance of this compound in structural analysis and its potential use in creating structurally intricate compounds (Wu et al., 2015).
Novel Routes in Organic Synthesis : Research has also been directed towards developing novel synthetic routes to create valuable building blocks for bioactive molecules. For instance, one study described a one-pot aminocyclization of 2,5-tetrahydrofurandimethanol catalyzed by Pt/NiCuAlOx to transform it into 8-oxa-3-azabicyclo[3.2.1]octane, a valuable building block (Cui et al., 2015).
Synthesis of Heterocyclic Compounds : The compound also plays a role in the synthesis of heterocyclic compounds, as demonstrated by research that involved the synthesis of polyfunctional glycosyl derivatives of 2,7-dioxabicyclo[3.2.1]octane, a key structural element of biologically important compounds (Ievlev et al., 2016).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
tert-butyl (1R,5R)-8-oxo-6-oxa-3-azabicyclo[3.2.1]octane-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO4/c1-11(2,3)16-10(14)12-4-7-6-15-8(5-12)9(7)13/h7-8H,4-6H2,1-3H3/t7-,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJMIJZAIJKFKJV-HTQZYQBOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2COC(C1)C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@@H]2CO[C@H](C1)C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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